Cas no 222716-42-9 (3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one)

Technical Introduction: 3-(1,3-Benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one is a structurally complex chromenone derivative featuring a benzothiazole moiety and a diethylaminomethyl substituent. This compound exhibits potential utility in fluorescence-based applications due to its conjugated π-electron system, which may confer strong emissive properties. The presence of hydroxyl and tertiary amine groups enhances solubility in polar solvents, facilitating its use in analytical or material science contexts. Its rigid, fused-ring system contributes to stability, while the ethyl and methyl substituents may fine-tune steric and electronic effects. This molecule is of interest for research in photophysical studies, sensor development, or as a synthetic intermediate for advanced organic frameworks.

3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one structure

222716-42-9 structure

Product Name:3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one

CAS No:222716-42-9

MF:C₂₄H₂₆N₂O₃S

MW:422.539844989777

CID:5800347

Update Time:2025-05-26

3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 3-(benzo[d]thiazol-2-yl)-8-((diethylamino)methyl)-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 3-(2-benzothiazolyl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-
- 3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one
- Inchi： 1S/C24H26N2O3S/c1-5-15-12-16-22(28)20(24-25-18-10-8-9-11-19(18)30-24)14(4)29-23(16)17(21(15)27)13-26(6-2)7-3/h8-12,27H,5-7,13H2,1-4H3
- InChI Key： ZEOPXGBTZBRAML-UHFFFAOYSA-N
- SMILES： C1(C)OC2=C(CN(CC)CC)C(O)=C(CC)C=C2C(=O)C=1C1=NC2=CC=CC=C2S1

Experimental Properties

Density: 1.261±0.06 g/cm3(Predicted)
Boiling Point: 583.1±60.0 °C(Predicted)
pka: 6.07±0.40(Predicted)

3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0308-0832-2μmol	3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one	222716-42-9	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F0308-0832-5μmol	3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one	222716-42-9	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F0308-0832-10μmol	3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one	222716-42-9	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F0308-0832-20μmol	3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one	222716-42-9	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F0308-0832-1mg	3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one	222716-42-9	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F0308-0832-2mg	3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one	222716-42-9	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F0308-0832-3mg	3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one	222716-42-9	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F0308-0832-4mg	3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one	222716-42-9	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F0308-0832-5mg	3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one	222716-42-9	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F0308-0832-10mg	3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one	222716-42-9	90%+	10mg	$79.0	2023-07-28

3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one Related Literature

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Additional information on 3-(1,3-benzothiazol-2-yl)-8-[(diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one

3-(1,3-Benzothiazol-2-yl)-8-[(Diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one: A Comprehensive Overview

The compound 3-(1,3-benzothiazol-2-yl)-8-[((diethylamino)methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one, with the CAS number 222716-42-9, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the benzothiazole, diethylamino, and hydroxy groups, contribute to its multifaceted pharmacological profile.

Recent studies have highlighted the potential of 3-(1,3-benzothiazol-2-yl)-8-[((diethylamino))methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one in various therapeutic areas. One of the most notable areas of research is its antioxidant properties. The presence of the hydroxy group in the molecule enhances its ability to scavenge free radicals, making it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, this compound has also shown significant anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential therapeutic agent for inflammatory conditions like arthritis and inflammatory bowel disease (IBD). The benzothiazole moiety is believed to play a crucial role in modulating these inflammatory responses.

Another area of interest is the compound's antitumor activity. Research has shown that 3-(1,3-benzothiazol-2-yl)-8-[((diethylamino))methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this activity is thought to involve the activation of caspase pathways and the inhibition of cell proliferation. The diethylamino group may contribute to this effect by enhancing the compound's ability to interact with cellular targets.

The pharmacokinetic properties of 3-(1,3-benzothiazol-2-yl)-8-[((diethylamino))methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use as an oral therapeutic agent. The methyl and ethyl substituents on the chromenone ring likely contribute to its favorable absorption and distribution properties.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings suggest that 3-(1,3-benzothiazol-2-yl)-8-[((diethylamino))methyl]-6-ethyl-7-hydroxy-2-methyl-4H-chromen-4-one has a favorable safety profile and may be suitable for further clinical development.

In conclusion, 3-(1,3-benzothiazol-2-y]-8-[((diethylamino))methy]-6-etal-yal-hydroxa-metyal-H-chromen-one (CAS No. 222716-y) is a multifunctional compound with a wide range of biological activities. Its potential applications in antioxidant therapy, anti-inflammatory treatment, and antitumor therapy make it an exciting candidate for further research and development in the pharmaceutical industry. As research continues to uncover more about its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing medical treatments for various diseases.